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Compound of Interest

Compound Name: Tosyl-methamphetamine

Cat. No.: B2849896

Technical Support Center: Tosyl-
Methamphetamine Reference Standards

This technical support center provides researchers, scientists, and drug development
professionals with best practices for handling and storing tosyl-methamphetamine reference
standards. It includes frequently asked questions (FAQs) and troubleshooting guides in a
guestion-and-answer format to address specific issues that may be encountered during
experiments.

Frequently Asked Questions (FAQs)

Q1: What is tosyl-methamphetamine and what is it used for?

Al: Tosyl-methamphetamine, also known as (S)-Methamphetamine p-toluenesulfonamide, is
an analytical reference standard.[1][2] It is categorized as a precursor in the synthesis of (S)-
methamphetamine and is primarily intended for research and forensic applications.[1][2]

Q2: What are the general characteristics of the tosyl-methamphetamine reference standard?

A2: The general characteristics are summarized in the table below.
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Characteristic Value

(S)-Methamphetamine para-
Synonyms toluenesulfonamide, Tosyl-Methamphetamine,
TS-Methamphetamine[1][2][3]

Molecular Formula C17H21NO2S[2][3]

Formula Weight 303.4 g/mol [2]

Purity >98%[1][2]

Formulation A 10 mg/mL solution in methyl acetate[2]

Miscible in DMSO; 10 mg/mL in Methyl

Solubility
Acetate[2]

Amax 234 nm[1][2]

Q3: How should tosyl-methamphetamine reference standards be stored?

A3: The reference standard should be stored at -20°C.[1][2][3] Under these conditions, the
product has a stability of at least 5 years.[1][2]

Q4: What are the shipping conditions for this reference standard?

A4: The product is typically shipped at room temperature in the continental US, though this may
vary for other locations.[2]

Handling and Safety

Q1: What are the primary safety concerns when handling tosyl-methamphetamine?

Al: Tosyl-methamphetamine should be considered hazardous.[1] It is crucial to avoid
ingestion, inhalation, and contact with eyes, skin, or clothing.[1] Always wash hands thoroughly
after handling.[1] It is recommended to handle the substance in a well-ventilated area or under
a chemical fume hood.

Q2: What personal protective equipment (PPE) should be worn when working with this
standard?
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A2: Based on safety data for similar tosyl compounds, the following PPE is recommended:
o Eye/Face Protection: Safety glasses with side shields or goggles.
o Skin Protection: Chemical-resistant gloves (e.g., nitrile).

» Respiratory Protection: A NIOSH-approved respirator may be necessary if working with the
material outside of a fume hood or if there is a risk of aerosolization.

Q3: What should | do in case of accidental exposure?

A3:

After inhalation: Move the person to fresh air.

After skin contact: Immediately wash the affected area with soap and water.

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.

After ingestion: Rinse mouth with water. Do NOT induce vomiting.

In all cases of exposure, seek medical attention and consult the Safety Data Sheet (SDS) for
the product.

Experimental Protocols
Q1: How do | prepare working solutions from the 10 mg/mL stock solution in methyl acetate?

Al: To prepare working solutions, perform serial dilutions using a suitable solvent. The choice
of solvent will depend on the analytical method. For chromatographic methods, it is best to use
the mobile phase as the diluent.

Example Protocol for Preparing a 100 pg/mL Working Standard:

» Allow the stock solution vial to equilibrate to room temperature before opening.
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Using a calibrated micropipette, transfer 100 pL of the 10 mg/mL stock solution into a 10 mL
volumetric flask.

Dilute to the mark with your chosen solvent (e.g., methanol, acetonitrile, or mobile phase).
Cap the flask and invert it several times to ensure the solution is homogeneous.

Label the flask clearly with the compound name, concentration, solvent, and preparation
date.

Store the working solution at an appropriate temperature, typically refrigerated or at -20°C,
and protect from light.
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Workflow for Preparing Working Solutions

10 mg/mL Stock Solution
in Methyl Acetate

:

Equilibrate to
Room Temperature

:

Pipette 100 pL
of Stock Solution

:

10 mL Volumetric Flask

:

Dilute to Volume
with Solvent

:

Mix Thoroughly

:

Store Appropriately
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Troubleshooting GC-MS Peak Tailing

Peak Tailing Observed

Active Sites? Column Overload?

Use Deactivated Liner/
Trim Column

Thermal Degradation?

Dilute Sample Lower Injector Temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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